Cas no 847615-01-4 (tert-Butyl 4-(aminomethyl)-4-(4-fluorophenyl)-piperidine-1-carboxylate)

• Product name: tert-Butyl 4-(aminomethyl)-4-(4-fluorophenyl)-piperidine-1-carboxylate
• CAS No: 847615-01-4
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• CID: 716449
• PubChem ID: 49760833

tert-Butyl 4-(aminomethyl)-4-(4-fluorophenyl)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminomethyl)-4-(4-fluorophenyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-(aminomethyl)-4-(4-bromophenyl)-, methyl ester
• 4-Aminomethyl-4-(4-fluoro-phenyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(aminomethyl)-4-(4-fluorophenyl)-piperidine-1-carboxylate
• Reaxys ID: 18549446
• 1-Piperidinecarboxylic acid, 4-(aminomethyl)-4-(4-bromophenyl)-, methyl ester
• CHEMBL4859775
• 1-N-Boc-4-(4-fluorophenyl)-4-(aminomethyl)piperidine
• AKOS016010131
• ISDMYFCKXDRXJC-UHFFFAOYSA-N
• 1-Boc-4-(aminomethyl)-4-(4-fluorophenyl)piperidine
• tert-Butyl4-(aminomethyl)-4-(4-fluorophenyl)piperidine-1-carboxylate
• 847615-01-4
• DTXSID90678277
• KS-8609
• 1-N-BOC-4-aminomethyl-4-(4-fluorophenyl) piperidine
• SCHEMBL3327426
• CS-0366408

• Inchi： 1S/C14H19BrN2O2/c1-19-13(18)17-8-6-14(10-16,7-9-17)11-2-4-12(15)5-3-11/h2-5H,6-10,16H2,1H3
• InChI Key： OWKHLAYRTKSIPA-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CN)(C2=CC=C(Br)C=C2)CC1

Computed Properties

• Exact Mass: 308.19
• Monoisotopic Mass: 308.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 411.4±40.0 °C(Predicted)
• pka: 10.13±0.29(Predicted)

tert-Butyl 4-(aminomethyl)-4-(4-fluorophenyl)-piperidine-1-carboxylate Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines